Cas no 957208-65-0 (4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene)

4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene is a versatile intermediate in organic synthesis, characterized by its reactive chloromethyl and electron-withdrawing trifluoromethyl groups. The cyclopentyl substituent enhances steric and electronic properties, making it valuable for constructing complex molecular architectures. This compound is particularly useful in pharmaceutical and agrochemical research, where its trifluoromethyl group can improve metabolic stability and bioavailability in target molecules. The chloromethyl functionality allows for further derivatization, enabling cross-coupling, nucleophilic substitution, or polymerization reactions. Its well-defined structure ensures consistent reactivity, facilitating precise synthetic applications. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity to moisture and air.
4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene structure
957208-65-0 structure
Product Name:4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene
CAS No:957208-65-0
MF:C13H14ClF3
MW:262.698473453522
MDL:MFCD17926378
CID:2951310
PubChem ID:53402602
Update Time:2025-10-31

4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-氯甲基-1-环戊基-2-三氟甲基苯
    • 4-(chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene
    • 4-CHLOROMETHYL-1-CYCLOPENTYL-2-TRIFLUOROMETHYL-BENZENE
    • 4-cyclopentyl-3-trifluoromethylbenzyl chloride
    • AS06679
    • A848554
    • 4-(cyclopentyl)-3-(trifluoromethyl)benzyl chloride
    • 4-chloromethyl-1-cyclopentyl-2-trifluoromethyl benzene
    • 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene (ACI)
    • DB-117584
    • 957208-65-0
    • 4-ChloroMethyl-1-cyclopentyl-2-trifluoroMethylbenzene
    • C13H14ClF3
    • SCHEMBL932498
    • BS-50866
    • MFCD17926378
    • 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene
    • MDL: MFCD17926378
    • Inchi: 1S/C13H14ClF3/c14-8-9-5-6-11(10-3-1-2-4-10)12(7-9)13(15,16)17/h5-7,10H,1-4,8H2
    • InChI Key: NUFXNFBJDGCADP-UHFFFAOYSA-N
    • SMILES: FC(C1C(C2CCCC2)=CC=C(CCl)C=1)(F)F

Computed Properties

  • Exact Mass: 262.0736126g/mol
  • Monoisotopic Mass: 262.0736126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0

4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene Pricemore >>

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4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  rt; 3.5 h, 50 °C; 50 °C → rt; 6 h, rt
Reference
An Efficient Scale-Up Process for the Preparation of the APD334 Precursor 4-Chloromethyl-1-cyclopentyl-2-(trifluoromethyl)benzene
Sengupta, Dipanjan; Gharbaoui, Tawfik; Krishnan, Ashwin; Buzard, Daniel J.; Jones, Robert M.; et al, Organic Process Research & Development, 2015, 19(6), 618-623

Production Method 2

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  10 - 25 °C; 3.5 h, 50 °C; 6 h, 25 °C
1.2 Solvents: Water ;  cooled
Reference
Preparation of (R)-2-[7-[4-cyclopentyl-3-(trifluoromethyl)benzyloxy]-1,2,3,4-tetrahydrocyclopenta[b]indol-3-yl]acetic acid as S1P1 receptor modulator
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  2 h, 50 °C; 50 °C → rt; overnight, rt
Reference
Discovery of APD334: Design of a Clinical Stage Functional Antagonist of the Sphingosine-1-phosphate-1 Receptor
Buzard, Daniel J.; Kim, Sun Hee; Lopez, Luis; Kawasaki, Andrew; Zhu, Xiuwen; et al, ACS Medicinal Chemistry Letters, 2014, 5(12), 1313-1317

Production Method 4

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  4 h, 60 °C
Reference
Preparation of azacyclo-alkanecarboxylic acids, their pharmaceutical compositions, their use, and method for therapy
, Japan, , ,

Production Method 5

Reaction Conditions
Reference
Substituted 1,2,3,4-tetrahydrocyclopenta[b]indol-3-yl)acetic acid derivatives useful in the treatment of autoimmune and inflammatory disorders
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Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Thionyl chloride ;  -10 °C; 2 - 3 h, < -5 °C; 3 - 4 h, 0 °C; overnight, 0 °C → rt; rt → 5 °C
1.2 Solvents: Water ;  5 - 6 h, 5 °C
Reference
Preparation of substituted cyclopentaindolyl compounds useful in the treatment of autoimmune and inflammatory disorders
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  2 h, 50 °C
Reference
Preparation of azetidinecarboxylic acid compounds as as an S1P1 agonists and immunomodulators
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  2 h, 50 °C
Reference
Preparation of the aromatic ring derivative as immunoregulation agents
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  2 h, 50 °C; 50 °C → rt; overnight, rt
Reference
Preparation of (1,2,3,4-tetrahydrocyclopenta[b]indol-3-yl)acetic acid derivatives as S1P1 receptor agonists useful in the treatment of autoimmune and inflammatory disorders
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: 1,2-Dichloroethane ;  1 h, rt
Reference
Preparation of heteroarylamide derivatives as immunosuppressants with S1P agonist activity
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Production Method 11

Reaction Conditions
Reference
Processes for the preparation of (r)-2-(7-(4-cyclopentyl-3-(trifluoromethyl)benzyloxy)-1,2,3,4-tetrahydrocyclopenta[b]indol-3-yl)acetic acid and salts thereof
, United States, , ,

4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene Raw materials

4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene Preparation Products

4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:957208-65-0)4-ChloroMethyl-1-cyclopentyl-2-trifluoroMethyl-benzene
Order Number:LE7301
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com

4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene Related Literature

Additional information on 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene

Introduction to 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene (CAS No. 957208-65-0)

4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene, identified by the CAS number 957208-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzene derivative family, featuring a unique structural configuration that includes a chloromethyl group, a cyclopentyl ring, and a trifluoromethyl substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The molecular structure of 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene consists of a benzene core substituted with a chloromethyl group at the 4-position, a cyclopentyl ring at the 1-position, and a trifluoromethyl group at the 2-position. This arrangement results in a molecule with high electron-withdrawing effects due to the trifluoromethyl group, which can influence its reactivity and interactions with biological targets. The chloromethyl group introduces reactivity for nucleophilic substitution reactions, making it useful in cross-coupling reactions and other synthetic transformations.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group, in particular, is widely recognized for its ability to improve pharmacokinetic properties, such as bioavailability and duration of action. In contrast, the chloromethyl group provides a versatile handle for further functionalization, enabling chemists to design complex molecules with tailored properties.

One of the most compelling aspects of 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism. The cyclopentyl ring contributes to steric hindrance, which can be crucial for optimizing binding interactions with protein targets.

The synthesis of 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by halogenation and subsequent functionalization steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high efficiency. These synthetic strategies underscore the compound's significance as a precursor in modern medicinal chemistry.

In vitro studies have begun to unravel the biological profile of 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene and its derivatives. Initial investigations suggest that certain analogs may exhibit moderate activity against specific enzymes or receptors. For example, modifications at the cyclopentyl ring or the chloromethyl group have shown promise in altering pharmacological properties. These findings are particularly exciting as they lay the groundwork for structure-activity relationship (SAR) studies aimed at identifying more potent and selective drug candidates.

The incorporation of computational methods has further accelerated the exploration of 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene into drug discovery pipelines. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental trials. This approach not only saves time but also provides insights into how structural modifications can enhance biological activity. Such integrative strategies highlight the interdisciplinary nature of contemporary pharmaceutical research.

Looking ahead, the future prospects for 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene are promising. Continued research efforts are expected to uncover new synthetic methodologies and expand its applications in drug development. Collaborative projects between academia and industry will likely drive innovation, leveraging both experimental and computational approaches to maximize the compound's potential.

In summary, 4-(Chloromethyl)-1-cyclopentyl-2-(trifluoromethyl)benzene (CAS No. 957208-65-0) represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing complex molecules, while its potential biological activity positions it as a valuable candidate for further exploration in drug discovery efforts.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:957208-65-0)4-ChloroMethyl-1-cyclopentyl-2-trifluoroMethyl-benzene
LE7301
Purity:99%
Quantity:25KG,200KG,1000KG
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